Cas no 1468-83-3 (3-Acetylthiophene)

• Product Name: 3-Acetylthiophene
• CAS No: 1468-83-3
• MF: C₆H₆OS
• MW: 126.176240444183
• MDL: MFCD00005468
• CID: 41429
• PubChem ID: 87562499
• Update Time: 2024-11-02

3-Acetylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-Acetylthiophene
• 3-Ethylthiophene
• 3-Acetothienone
• Acetylthiophene
• 1-(3-THIENYL)ETHANONE
• 1-Thien-3-ylethanone
• 1-thiophen-3-ylethanone
• Methyl-3-thienyl ketone
• Methyl 3-Thienyl Ketone
• 3-Acetyl
• 3-Acetylthioph
• 3-Acetylthiophen
• Acetylthiophene,95%
• Acetylthiophene,97%
• 3-Acetylthiophene99%
• 3-Acetylthiophene,98%
• 1-thiophen-3-yl-ethanone
• HY-W007361
• PB17033
• EN300-60615
• 3-THIENYL METHYL KETONE
• MFCD00005468
• Ketone, methyl 3-thienyl
• 1-(3-Thienyl)-Ethanone
• AC-4928
• 1-(thiophen-3-yl)ethanone
• CHEBI:179840
• 3-Acetyl thiophene
• 3-Acetylthiopene
• SY009376
• A904927
• RNIDWJDZNNVFDY-UHFFFAOYSA-
• CS-W007361
• W-108121
• 1-(3-Thienyl)ethanone #
• AKOS005171624
• NS00024811
• 1-(thiophen-3-yl)ethan-1-one
• 1468-83-3
• DTXSID10163498
• Q-200397
• InChI=1/C6H6OS/c1-5(7)6-2-3-8-4-6/h2-4H,1H3
• Ethanone, 1-(3-thienyl)-
• FT-0614860
• 3-acetyl-thiophene
• UNII-XB5SQX2RBW
• 1-(3-thienyl)-1-ethanone
• A1006
• GEO-00043
• XB5SQX2RBW
• BIDD:GT0041
• F0001-0524
• 3-Acetylthiophene, 98%
• SCHEMBL10425
• 1-(3-Thienyl)ethanone, 9CI
• PS-5487
• Z513734012
• EINECS 215-996-4
• AM84424
• AI-942/40192066
• STK503657
• ALBB-005994
• DB-022174

• MDL： MFCD00005468
• Inchi： 1S/C6H6OS/c1-5(7)6-2-3-8-4-6/h2-4H,1H3
• InChI Key： RNIDWJDZNNVFDY-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CSC=C1
• BRN： 107241

Computed Properties

• Exact Mass: 126.01400
• Monoisotopic Mass: 126.013936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 45.3

Experimental Properties

• Color/Form: White crystalline powder.
• Density: 1.176 (estimate)
• Melting Point: 59.0 to 62.0 deg-C
• Boiling Point: 95°C/7mmHg(lit.)
• Flash Point: 208-210°C
• Refractive Index: 1.5667 (estimate)
• PSA: 45.31000
• LogP: 1.95070
• Sensitiveness: Light Sensitive
• Solubility: Slightly soluble in water.

3-Acetylthiophene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S22-S24/25-S36/37
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl alkyl ketones